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Compound of Interest

Compound Name: McN3716

Cat. No.: B1662733 Get Quote

Disclaimer: The following information provides a general framework for the proper disposal of

laboratory chemical waste. The compound "McN3716" could not be specifically identified in

public safety literature. Therefore, researchers, scientists, and drug development professionals

must consult their institution's Environmental Health & Safety (EHS) department and the

specific Safety Data Sheet (SDS) for the chemical in question to ensure compliance with all

local, state, and federal regulations.

This guide is intended to provide essential safety and logistical information, including

operational and disposal plans, to foster a culture of safety and environmental responsibility in

the laboratory.

I. Essential Safety and Handling Information
Proper handling and disposal of chemical waste are paramount to ensuring laboratory safety

and minimizing environmental impact. The following table summarizes key safety

considerations that are typically found in a chemical's SDS. This information should be

determined for any chemical, including "McN3716," before handling.
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Hazard Category
Precautionary Measures &

Disposal Considerations

Relevant Regulations &

Guidelines

Physical Hazards

Flammable Liquids: Keep

away from heat, sparks, open

flames, and hot surfaces.[1][2]

Store in a flammables-area.[2]

Ground/bond container and

receiving equipment.[1]

Explosive Peroxides: Some

chemicals can form explosive

peroxides over time.[2]

Containers should be dated

when opened and tested

periodically.[2]

OSHA 29 CFR 1910.106, EPA

40 CFR Part 261

Health Hazards

Acute Toxicity (Oral, Dermal,

Inhalation): Harmful if

swallowed, in contact with skin,

or if inhaled.[1] Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1][3] Use only outdoors or

in a well-ventilated area.[1]

Skin Corrosion/Irritation:

Causes skin irritation.[3] Wear

protective gloves and clothing.

[3][4] Serious Eye

Damage/Irritation: Causes

serious eye irritation.[1][3]

Wear eye protection/face

protection.[3] Carcinogenicity:

Suspected of causing cancer.

[3] Obtain special instructions

before use and do not handle

until all safety precautions

have been read and

understood.

OSHA Hazard Communication

Standard (29 CFR 1910.1200)
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Personal Protective Equipment

(PPE)

Gloves: Wear appropriate

protective gloves to prevent

skin exposure.[4] Inspect

gloves before use.[4] Eye

Protection: Use safety glasses

with side-shields or goggles.[3]

Protective Clothing: Wear a lab

coat and other protective

clothing as necessary.[4]

Follow institutional guidelines

and the specific chemical's

SDS.

First-Aid Measures

If on skin: Take off immediately

all contaminated clothing.

Rinse skin with water/shower.

[1] If in eyes: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1] If inhaled:

Remove person to fresh air

and keep comfortable for

breathing.[1] If swallowed: Call

a poison center/doctor if you

feel unwell.[1]

Always have the SDS readily

available for emergency

responders.

II. Step-by-Step Chemical Waste Disposal Protocol
The following protocol outlines a general procedure for the collection and preparation of

chemical waste for disposal.

1. Waste Identification and Segregation:

Crucially, never mix different types of chemical waste unless explicitly instructed to do so by
your EHS department. Incompatible chemicals can react violently, producing heat, toxic
gases, or explosions.
Segregate waste into categories such as:
Halogenated organic solvents
Non-halogenated organic solvents

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://static.cymitquimica.com/products/02/pdf/sds-047125.pdf
https://static.cymitquimica.com/products/02/pdf/sds-047125.pdf
https://www.weizmann.ac.il/safety/sites/safety/files/uploads/Dichloromethane.pdf
https://static.cymitquimica.com/products/02/pdf/sds-047125.pdf
https://cdn.caymanchem.com/cdn/msds/22488m.pdf
https://cdn.caymanchem.com/cdn/msds/22488m.pdf
https://cdn.caymanchem.com/cdn/msds/22488m.pdf
https://cdn.caymanchem.com/cdn/msds/22488m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidic waste
Basic (caustic) waste
Heavy metal waste
Solid chemical waste

2. Container Selection and Labeling:

Use only approved, compatible, and properly labeled waste containers.[5] Containers should
be in good condition with secure, tight-fitting lids.
Label each container with a "Hazardous Waste" tag as soon as the first drop of waste is
added.
The label must include:
The words "Hazardous Waste"
The full chemical name(s) of the contents (no abbreviations or formulas)
The approximate percentage of each component
The date the container was started
The name of the principal investigator or lab supervisor

3. Waste Collection:

Keep waste containers closed except when adding waste.[5]
Collect liquid waste in a secondary containment bin to prevent spills.
Do not fill containers more than 90% full to allow for expansion and prevent spills.

4. Request for Pickup:

Once a waste container is full, submit a chemical waste pickup request to your institution's
EHS department.[6]
Store the sealed and properly labeled container in a designated satellite accumulation area
(SAA) until it is collected.[6]

III. Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the chemical waste disposal process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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